N-{3-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzenesulfonamide

Specification

• CAS No.: 904829-82-9
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.49
• IUPAC Name: N-[3-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• Standard InChI: InChI=1S/C21H22N4O2S/c26-28(27,19-10-3-1-4-11-19)24-18-9-7-8-17(16-18)20-12-13-21(23-22-20)25-14-5-2-6-15-25/h1,3-4,7-13,16,24H,2,5-6,14-15H2
• Standard InChI Key: ZWXXACSZIOLYNO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4

Introduction

Biological Activities of Similar Compounds

Compounds with similar structures, such as N-(6-(4-(piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide derivatives, have been studied for their potential in treating metabolic syndrome by enhancing adipogenesis and improving glycemic control. These compounds may serve as models for understanding how modifications to the sulfonamide scaffold can influence biological activity.

Research Findings and Potential Applications

While specific research findings on N-{3-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzenesulfonamide are not available, similar sulfonamide derivatives have shown promise in various therapeutic areas:

• Metabolic Disorders: Compounds like N-(6-(4-(piperazin-1-yl)phenoxy)pyridin-3-yl)benzenesulfonamide have been explored for their insulin-sensitizing properties, offering alternatives to thiazolidinediones (TZDs) with reduced side effects.

• Infectious Diseases: Substituted benzenesulfonamides have been evaluated for anti-infective properties, highlighting the versatility of the sulfonamide scaffold.

• Protein Kinase Modulation: Certain sulfonamide derivatives, such as those with pyrazolo[3,4-b]pyrazinyl moieties, have been investigated for their ability to modulate protein kinase activity, which is relevant to treating conditions like osteoarthritis.